N-cyclopropyl-N-(thiophen-3-ylmethyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide

• IUPAC Name: N-cyclopropyl-N-(thiophen-3-ylmethyl)-1-[4-(trifluoromethyl)phenyl]methanesulfonamide
• InChI: InChI=1S/C16H16F3NO2S2/c17-16(18,19)14-3-1-12(2-4-14)11-24(21,22)20(15-5-6-15)9-13-7-8-23-10-13/h1-4,7-8,10,15H,5-6,9,11H2
• InChI Key: FXURFKRNIPSZJP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC2=CSC=C2)S(=O)(=O)CC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C16H16F3NO2S2
• Molecular Weight: 375.4 g/mol

Description

The compound seems to be a complex organic molecule with several functional groups. It contains a cyclopropyl group, a thiophen-3-ylmethyl group, and a 4-(trifluoromethyl)phenyl group.

Scientific Research Applications

Synthesis and Structural Analysis

Synthesis Methods

Research into similar compounds often involves exploring efficient synthesis routes for cyclopropane derivatives, highlighting the importance of such methods in generating target molecules with potential applications in various fields, including pharmaceuticals and materials science. For example, the base-promoted addition of allylic sulfides to aldehydes and ketones for cyclopropane derivatives synthesis showcases a method that could be relevant (Kondo, Matsui, & Negishi, 1974).

Molecular Structure Analysis

Studies like the structural analysis of nimesulide derivatives using X-ray powder diffraction, exploring the effect of substitution on supramolecular assembly, are critical for understanding how molecular modifications influence physical and chemical properties, which is vital for designing compounds with desired functionalities (Dey et al., 2015).

Chemical Reactions and Applications

Cyclopropanation and Rearrangements

Research into cyclopropenation reactions, such as the palladium-catalyzed regioselective cyclopropanation, provides insights into the creation of complex molecular structures from simpler precursors, potentially offering pathways for synthesizing analogs of N-cyclopropyl-N-(thiophen-3-ylmethyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide (Shu, Jia, & Ma, 2009).

Nucleophilic Substitutions and Functional Group Transformations

Research into the nucleophilic substitutions of hydrogen, like in 1,1,1-Trifluoro-N-[oxido(phenyl)(trifluoromethyl)-λ4-sulfanylidene]methanesulfonamide, expands our understanding of how specific functional groups interact and can be modified, which is pertinent for modifying compounds to achieve desired reactivity or properties (Lemek, Groszek, & Cmoch, 2008).

Mechanism of Action

The mechanism of action of this compound is not clear without more information. It could potentially act as a ligand for certain receptors or enzymes, depending on its structure and functional groups.

Future Directions

The future directions for research on this compound would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.